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Compound of Interest

4-(2,5-Dimethoxyphenyl)-2-
Compound Name:

methyl-1-butene
CAS No.: 951891-21-7

Cat. No.: B3174092

Get Quote

Executive Summary

4-(2,5-Dimethoxyphenyl)-2-methyl-1-butene (CAS: 951891-21-7) is a specialized "homo-
prenylated" aromatic building block used primarily in medicinal chemistry and organic
synthesis.[1][2][3][4][5] Structurally, it consists of an electron-rich 2,5-dimethoxybenzene core
tethered to a 2-methyl-1-butene moiety via an ethylene linker.

This molecule serves as a critical intermediate for accessing 1,1-dimethyl-tetralin scaffolds
through acid-catalyzed cyclization. Its electron-rich aromatic ring makes it highly susceptible to
electrophilic aromatic substitution (EAS), while the terminal alkene provides a versatile handle
for functionalization (hydration, epoxidation, or hydroboration). Researchers utilize this scaffold
to synthesize quinone-based therapeutics, fragrance ingredients (tetralin musks), and tricyclic
pharmacophores.

Molecular Architecture & Specifications
Core Specifications
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Property Value

CAS Number 951891-21-7

IUPAC Name 4-(2,5-dimethoxyphenyl)-2-methylbut-1-ene
Molecular Formula C13H1802

Molecular Weight 206.28 g/mol

SMILES COC1=CC=C(OC)C(CCC(C)=C)=C1

LogP (Predicted) ~3.8 (High Lipophilicity)

H-Bond Acceptors 2 (Ether oxygens)

H-Bond Donors 0

Structural Analysis

The molecule is composed of three distinct functional domains, each dictating its chemical
behavior:

e The Aromatic Core (2,5-Dimethoxybenzene):

o Electronic Effect: The two methoxy groups are in a para relationship to each other but
ortho/meta to the alkyl chain. This creates a highly electron-rich system (activated ring).

o Sterics: The 2-position methoxy group exerts steric pressure on the alkyl chain, forcing the
ethylene linker out of the aromatic plane to minimize A(1,3) strain.[6]

e The Ethylene Linker (-CH2-CH3-):

o Acts as a flexible "hinge" (C3-C4 bond) that allows the terminal alkene to fold back over
the aromatic ring, facilitating intramolecular cyclization.

e The Terminal Alkene (2-Methyl-1-butene):

o Type: 1,1-Disubstituted alkene (gem-dimethyl like).

© 2026 BenchChem. All rights reserved. 2/8 Tech Support


https://patents.google.com/patent/CN1456544A/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3174092?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

o Reactivity: The terminal double bond is sterically accessible for electrophiles but resistant
to nucleophilic attack. The methyl group at C2 stabilizes any carbocation formed at this
position (tertiary carbocation), which is the driving force for its cyclization chemistry.

Synthetic Pathways[6][7][8]

The synthesis of 4-(2,5-Dimethoxyphenyl)-2-methyl-1-butene typically avoids direct
alkylation of the benzene ring due to polyalkylation risks. The most robust protocol involves
Grignard coupling or Wittig olefination.

Route A: Grighard Coupling (Recommended)

This pathway couples a benzylic nucleophile with an allylic electrophile.

e Precursor Preparation: Conversion of 2,5-dimethoxybenzyl alcohol to 2,5-dimethoxybenzyl
chloride using thionyl chloride (

).
e Grignard Formation: Reaction of the benzyl chloride with Magnesium turnings in dry THF.
o Coupling: Addition of Methallyl chloride (3-chloro-2-methylpropene) to the Grignard reagent.

o Note: Copper(l) iodide (Cul) catalysis is often required to prevent homocoupling (Wurtz
reaction) and ensure selective

or

displacement.

Route B: Wittig Olefination

Useful for high-purity applications where isomer control is critical.

e Aldehyde Synthesis: Hydroboration-oxidation of a homo-allyl precursor or direct synthesis of
3-(2,5-dimethoxyphenyl)propanal.

» Wittig Reaction: Reaction with methyltriphenylphosphonium bromide and a strong base (NaH
or KOtBu).
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o Mechanism:[7][6] Formation of the phosphorus ylide followed by [2+2] cycloaddition and
elimination of triphenylphosphine oxide (

Synthesis Workflow Diagram

2,5-Di zyl Chlorit 2,5-Dimethoxybenzyl Grignard Formation Grignard Reagent Coupling 4-(2,5-Dimethoxyphenyl)-
Alcohol (socl2) Chloride (Mg, THF) (Ar-CH2-MgCl) (Methallyl Chloride + Cul) 2-methyl-1-butene

Click to download full resolution via product page
Caption: Step-by-step synthesis via Grignard coupling of benzyl chloride and methallyl chloride.

Reactivity & Applications

The core utility of this molecule lies in its ability to undergo intramolecular Friedel-Crafts
alkylation.

Acid-Catalyzed Cyclization (Tetralin Synthesis)

When treated with Lewis acids (

) or strong Brgnsted acids (

, PPA), the terminal alkene is protonated to form a tertiary carbocation. This cation is perfectly
positioned to attack the electron-rich aromatic ring at the C6 position (para to C3, ortho to C1).

e Product:1,1-Dimethyl-5,8-dimethoxy-1,2,3,4-tetrahydronaphthalene.
e Mechanism:
o Protonation of C1 (terminal alkene)

Tertiary Carbocation at C2.
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o Electrophilic attack of C2 cation onto the aromatic ring (C6 position).

o Re-aromatization via deprotonation.

Oxidation to Quinones

The 2,5-dimethoxy motif is a "masked" quinone. Oxidative demethylation using Ceric
Ammonium Nitrate (CAN) or Silver(ll) oxide converts the aromatic ring into a 1,4-
benzoquinone.

» Application: Synthesis of lipophilic quinones for mitochondrial targeting or redox-active
materials.

Reactivity Pathway Diagram
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Caption: Primary reactivity pathways: Cyclization to tetralins and oxidation to quinones.
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Safety & Handling Protocol

While specific toxicological data for this CAS is limited, standard protocols for benzylic ethers
and alkenes apply.

e Hazards:
o Skin/Eye Irritant: Likely to cause irritation upon contact.

o Oxidation Risk: Benzylic positions are susceptible to auto-oxidation over time, potentially
forming peroxides.

e Storage:
o Store at 2-8°C under an inert atmosphere (Argon/Nitrogen).
o Protect from light to prevent photo-oxidation of the aromatic ring.

» Disposal: Incineration in a chemical combustor equipped with an afterburner and scrubber.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Sources

e 1.951891-39-7|4-(3,4-Dimethoxyphenyl)-2-methyl-1-butene|BLD Pharm [bldpharm.com]
e 2.40463-26-1|5-(3-Methoxyphenyl)-2-methyl-1-pentene|BLD Pharm [bldpharm.com]

¢ 3. 951890-93-0|4-(2,3-Dimethoxyphenyl)-1-butene|BLD Pharm [bldpharm.com]

e 4. 4957-17-9|1-Methoxy-2-(3-methylbut-2-en-1-yl)benzene|BLD Pharm [bldpharm.com]
e 5. 25801-53-0|3-Methoxy-2-(3-methylbut-2-en-1-yl)phenol|BLD Pharm [bldpharm.com]

e 6. CN1456544A - Methallyl chloride synthetic process and apparatus thereof - Google
Patents [patents.google.com]

o 7. prepchem.com [prepchem.com]

» To cite this document: BenchChem. [Definitive Technical Guide: 4-(2,5-Dimethoxyphenyl)-2-
methyl-1-butene]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3174092/docs#definitive-technical-guide-4-2-5-
dimethoxyphenyl-2-methyl-1-butene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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